Cas no 2983-05-3 (3-Pentanone,2-(acetyloxy)-)

3-Pentanone,2-(acetyloxy)- structure
3-Pentanone,2-(acetyloxy)- structure
Product name:3-Pentanone,2-(acetyloxy)-
CAS No:2983-05-3
MF:C7H12O3
MW:144.168382644653
CID:240606
PubChem ID:537235

3-Pentanone,2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone,2-(acetyloxy)-
    • 2-acetoxypentan-3-one;2-Acetoxypentan-3-on;1-Propionylethyl acetate;1-Methyl-2-oxobutyl acetate;2-Acetoxy-3-pentanon;
    • 1-Methyl-2-oxobutyl acetate #
    • 1-Propionylethyl acetate
    • DYGIVYGSRWAUNB-UHFFFAOYSA-N
    • 2983-05-3
    • DTXSID60336913
    • Inchi: InChI=1S/C7H12O3/c1-4-7(9)5(2)10-6(3)8/h5H,4H2,1-3H3
    • InChI Key: DYGIVYGSRWAUNB-UHFFFAOYSA-N
    • SMILES: C(OC(C(=O)CC)C)(=O)C

Computed Properties

  • Exact Mass: 144.07900
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 0.7

Experimental Properties

  • PSA: 43.37000
  • LogP: 0.91710

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